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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15127442

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4''-Hydroxyisojasminin is a secoiridoid glycoside that has been isolated from Jasminum

mesnyi Hance (Oleaceae), a plant traditionally used in some regions for treating various

ailments.[1][2] Secoiridoids are a class of monoterpenoids known for a wide range of biological

activities, suggesting that 4''-Hydroxyisojasminin may hold significant therapeutic potential.[1]

This technical guide provides a comprehensive overview of the current, albeit limited, state of

knowledge regarding 4''-Hydroxyisojasminin and explores its potential therapeutic

applications based on the bioactivities of the plant extracts in which it is found and the known

properties of related secoiridoid compounds.

Physicochemical Properties
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Property Value Source

Molecular Formula C26H38O13 PubChem

Molecular Weight 558.6 g/mol PubChem

IUPAC Name

16-ethylidene-6,7-dihydroxy-

5,9-dimethyl-17-[3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

3,12,18-

trioxatricyclo[13.4.0.06,10]non

adec-1(19)-ene-2,13-dione

PubChem

PubChem CID 131847093 PubChem

Potential Therapeutic Applications & Supporting
Evidence
Direct pharmacological studies on isolated 4''-Hydroxyisojasminin are scarce in the currently

available literature. However, the extracts of Jasminum mesnyi, which contains this compound,

have been investigated for several biological activities. This suggests potential areas of

therapeutic interest for 4''-Hydroxyisojasminin.

Antioxidant Activity
Extracts of Jasminum mesnyi leaves, which contain 4''-Hydroxyisojasminin, have

demonstrated significant antioxidant potential.[3] This activity is likely attributable to the

presence of secoiridoids and other phenolic compounds.

Table 1: In-Vitro Antioxidant Activity of Jasminum mesnyi Leaf Extracts

Assay Extract IC50 Value (µg/ml)

DPPH Radical Scavenging 90% Methanol 25.27 ± 0.6

DPPH Radical Scavenging Aqueous 71.84 ± 0.06
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Caption: Comparative antioxidant activity of different extracts of Jasminum mesnyi leaves.

Anthelmintic Activity
Ethanolic extracts of Jasminum mesnyi leaves have shown significant anthelmintic activity

against the adult Indian earthworm Eisenia fetida.[4] This suggests that 4''-
Hydroxyisojasminin, as a constituent of these extracts, may contribute to this bioactivity.

Table 2: Anthelmintic Activity of Ethanolic Leaf Extract of Jasminum mesnyi

Concentration (mg/mL) Time to Paralysis (min) Time to Death (min)

20 - -

40 - -

Albendazole (10 mg/mL) - -

(Note: The full text of the study was not available to provide the exact time to paralysis and

death.)

Caption: Anthelmintic efficacy of Jasminum mesnyi leaf extract.

Other Potential Applications
Traditionally, Jasminum mesnyi has been used for a variety of medicinal purposes, including

the treatment of central nervous system disorders, gastric disturbances, and spinal cord

disorders. Furthermore, extracts have been reported to possess anti-ulcer, anti-diarrheal, and

analgesic activities.[1][4] While these activities have not been directly attributed to 4''-
Hydroxyisojasminin, its presence in the plant suggests it may play a role.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of pure 4''-Hydroxyisojasminin
are not available. However, the methodologies used to assess the bioactivities of Jasminum

mesnyi extracts can serve as a foundation for future studies on the isolated compound.

DPPH Radical Scavenging Assay
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This assay is a common method to determine the antioxidant capacity of a compound or

extract.

Preparation of Solutions:

Prepare a stock solution of the test compound (e.g., 4''-Hydroxyisojasminin) in a suitable

solvent (e.g., methanol).

Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

Assay Procedure:

Add various concentrations of the test compound to the DPPH solution in a 96-well plate.

Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

Measure the absorbance of the solution at a specific wavelength (e.g., 517 nm) using a

microplate reader.

Ascorbic acid or another known antioxidant is used as a positive control.

Data Analysis:

The percentage of radical scavenging activity is calculated using the formula: % Inhibition

= [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH

radicals) is determined by plotting the percentage of inhibition against the concentration of

the test compound.

Anthelmintic Activity Assay
This assay evaluates the potential of a compound to paralyze and/or kill helminths.

Test Organism: Adult Indian earthworms (Eisenia fetida) are commonly used due to their

anatomical and physiological resemblance to intestinal roundworms.

Preparation of Test Solutions:
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Prepare different concentrations of the test compound (e.g., 4''-Hydroxyisojasminin) in a

suitable solvent or suspension.

Assay Procedure:

Place individual earthworms in petri dishes containing the test solution.

A known anthelmintic drug (e.g., Albendazole) is used as a positive control, and the

solvent/vehicle is used as a negative control.

Observe the earthworms for the time of paralysis (when they do not move even when

shaken vigorously) and the time of death (when they lose all motility and fade in color).

Data Analysis: The mean time to paralysis and death is calculated for each concentration.

Proposed Mechanisms of Action (Hypothetical)
The precise mechanisms of action for 4''-Hydroxyisojasminin have not been elucidated.

However, based on the known activities of other secoiridoids and the observed effects of

Jasminum mesnyi extracts, some potential pathways can be proposed.

Antioxidant Mechanism
The antioxidant activity of phenolic compounds like secoiridoids is often attributed to their

ability to donate a hydrogen atom or an electron to free radicals, thereby neutralizing them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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